1,2,4-Tributylbenzene

• CAS RN: 14800-16-9
• Molecular Formula: C18H30
• Molecular Weight: 246.4 g/mol
• IUPAC Name: 1,2,4-tributylbenzene
• InChI: InChI=1S/C18H30/c1-4-7-10-16-13-14-17(11-8-5-2)18(15-16)12-9-6-3/h13-15H,4-12H2,1-3H3
• InChI Key: FCUIRSBNZQHWMN-UHFFFAOYSA-N
• SMILES: CCCCC1=CC(=C(C=C1)CCCC)CCCC
• synonyms: 1,2,4-Tributylbenzene

Description

1,2,4-Tributylbenzene is an organic compound with the chemical formula C18H26. It is a colorless liquid with a mild odor and is insoluble in water. This compound is widely used in various industrial applications, including as a solvent, in the production of plastics, and as a component in motor oils and hydraulic fluids. In recent years, 1,2,4-tributylbenzene has gained significant attention from the scientific community due to its potential applications in the field of biochemical research.

Mechanism Of Action

The mechanism of action of 1,2,4-tributylbenzene is not fully understood. However, studies have suggested that it may act as a substrate for various enzymes involved in the metabolism of hydrocarbons. It may also act as a competitive inhibitor of certain enzymes, thereby inhibiting their activity.

Biochemical And Physiological Effects

Studies have shown that exposure to 1,2,4-tributylbenzene can have adverse effects on human health. It is a known irritant to the skin, eyes, and respiratory tract. Prolonged exposure to this compound has been linked to respiratory problems, liver damage, and central nervous system disorders.

Advantages And Limitations For Lab Experiments

1,2,4-Tributylbenzene has several advantages as a model compound in lab experiments. It is readily available and relatively inexpensive. It is also stable under normal laboratory conditions. However, it has certain limitations, including its low solubility in water and its potential toxicity to living organisms.

Future Directions

1,2,4-Tributylbenzene is an area of active research, and several future directions can be identified. One area of research is the development of new synthetic methods to produce this compound more efficiently. Another area of research is the investigation of its potential applications in the field of bioremediation, where it may be used to clean up contaminated soil and water. Additionally, further studies are needed to fully understand its mechanism of action and its potential health effects.
Conclusion
In conclusion, 1,2,4-tributylbenzene is a versatile compound with potential applications in various fields, including biochemical research. Its synthesis, mechanism of action, and potential health effects have been extensively studied. While it has several advantages as a model compound, it also has certain limitations. Further research is needed to fully understand its potential applications and to develop new methods for its synthesis.

Synthesis Methods

The synthesis of 1,2,4-tributylbenzene can be achieved through various methods, including Friedel-Crafts alkylation, catalytic hydrogenation, and Grignard reaction. Among these, Friedel-Crafts alkylation is the most commonly used method. It involves the reaction of benzene with butyl chloride in the presence of aluminum chloride catalyst. The resulting product is then subjected to fractional distillation to obtain 1,2,4-tributylbenzene.

Scientific Research Applications

1,2,4-Tributylbenzene has been extensively studied for its potential applications in the field of biochemical research. It is used as a model compound in various studies to investigate the transport and metabolism of hydrocarbons in microorganisms. It has also been used as a substrate to study the enzymatic reactions involved in the degradation of hydrocarbons.